Cas no 186435-66-5 (6-Amino-2-methoxypyrimidin-4-ol)

6-Amino-2-methoxypyrimidin-4-ol structure
186435-66-5 structure
Product Name:6-Amino-2-methoxypyrimidin-4-ol
CAS No:186435-66-5
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD00068842
CID:114815
PubChem ID:135404214
Update Time:2025-04-18

6-Amino-2-methoxypyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-2-methoxypyrimidin-4-ol
    • 4-Pyrimidinol,6-amino-2-methoxy-
    • 6-Amino-2-methoxy-4(3H)-pyrimidinone
    • 2-methoxy-6-amino-4-pyrimidone
    • 6-Amino-2-methoxy-4-(p-nitrobenzolsulfonamido)pyrimidin
    • 6-amino-2-methoxy-4-pyrimidone
    • Benzenesulfonamide, N-(6-amino-2-methoxy-4-pyrimidinyl)-4-nitro-
    • CTK1D0176
    • N-(6-amino-2-methoxy-pyrimidin-4-yl)-4-nitro-benzenesulfonamide
    • 4-Pyrimidinol, 6-amino-2-methoxy- (9CI)
    • 6-amino-2-methoxy-1H-pyrimidin-4-one
    • 6-Amino-2-methoxy-4(1H)-pyrimidinone
    • 6-Amino-4-hydroxy-2-methoxypyrimidine
    • 6-Amino-2-methoxy-pyrimidin-4-ol
    • 6-amino-2-methoxy-4-(1H)-pyrimidinone
    • 4(1H)-Pyrimidinone, 6-amino-2-methoxy-
    • 6-amino-2-methoxy-3,4-dihydropyrimidin-4-one
    • 6-Amino-2-methoxy-3H-pyrimidin-4-one
    • SCH
    • YRLXSZNYIJKRDL-UHFFFAOYSA-N
    • MFCD00068842
    • 4-amino-2-methoxy-1H-pyrimidin-6-one
    • BB 0259571
    • 52386-29-5
    • MFCD02091068
    • AMY825
    • 6-Amino-2-methoxy-4(1H)pyrimidinone
    • CHEMBL4538757
    • CS-0356411
    • SCHEMBL3975307
    • SB57322
    • CS-0137251
    • AKOS002675289
    • ZB1055
    • J-518223
    • AKOS006282157
    • FT-0620910
    • AKOS028108705
    • EN300-77206
    • AB-323/25048038
    • 186435-66-5
    • SB55548
    • Z2944342057
    • D82327
    • DS-14704
    • 6-amino-2-methoxypyrimidin-4(3H)-one
    • A11191
    • DB-015355
    • STL431557
    • 6-Amino-4-hydroxy-2-methoxypyrimidine,6-Amino-2-methoxy-4(1H)-pyrimidinone
    • 4(3H)-pyrimidinone, 6-amino-2-methoxy-
    • ALBB-017024
    • DB-350338
    • MDL: MFCD00068842
    • Inchi: 1S/C5H7N3O2/c1-10-5-7-3(6)2-4(9)8-5/h2H,1H3,(H3,6,7,8,9)
    • InChI Key: YRLXSZNYIJKRDL-UHFFFAOYSA-N
    • SMILES: O(C)C1=NC(=CC(N1)=O)N

Computed Properties

  • Exact Mass: 141.05391
  • Monoisotopic Mass: 141.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7
  • XLogP3: -0.8

Experimental Properties

  • PSA: 81.26

6-Amino-2-methoxypyrimidin-4-ol Pricemore >>

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abcr
AB491767-1 g
6-Amino-2-methoxypyrimidin-4-ol; .
186435-66-5
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€102.70 2023-04-20
abcr
AB491767-5 g
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€254.70 2023-04-20
abcr
AB491767-10 g
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€354.20 2022-07-29
Chemenu
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